1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine

• IUPAC Name: 1-(4-methylphenyl)-4-[(4-methylsulfanylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2S/c1-16-3-7-18(8-4-16)21-13-11-20(12-14-21)15-17-5-9-19(22-2)10-6-17/h3-10H,11-15H2,1-2H3
• InChI Key: WSFGXUCOVREYGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CC3=CC=C(C=C3)SC
• Molecular Formula: C19H24N2S
• Molecular Weight: 312.5 g/mol

Description

1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine, also known as MeOPP, is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. MeOPP is a synthetic compound that was first synthesized in the 1990s and has been extensively studied since then.

Mechanism of Action

The exact mechanism of action of 1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain. This compound is a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. This compound also acts as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. This compound has also been shown to increase levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine has a number of advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound also has a well-defined mechanism of action, which makes it a useful tool for studying the serotonergic and dopaminergic systems in the brain. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which may limit its usefulness in some experiments. In addition, this compound has not been extensively studied in humans, which may limit its translational potential.

Future Directions

There are a number of future directions for research on 1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine. One potential direction is to study its potential as a treatment for neurodegenerative diseases such as Parkinson's disease. Another potential direction is to study its potential as a treatment for drug addiction and alcoholism. In addition, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine is synthesized by the reaction of 4-methylbenzyl chloride with 4-(methylthio)benzylamine in the presence of piperazine. The reaction takes place in the presence of a solvent such as dichloromethane or chloroform. The product is then purified by recrystallization or column chromatography.

Scientific Research Applications

1-(4-methylphenyl)-4-[4-(methylthio)benzyl]piperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic effects in animal models. This compound has also been studied for its potential to treat drug addiction and alcoholism. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Parkinson's disease.